Cas no 672-30-0 (3-Bromophenylsulfur pentafluoride)

3-Bromophenylsulfur pentafluoride (C6H4BrSF5) is a fluorinated organosulfur compound characterized by a pentafluorosulfur (–SF5) group attached to a brominated phenyl ring. The –SF5 moiety imparts high electronegativity, thermal stability, and lipophilicity, making it valuable in agrochemical, pharmaceutical, and materials science applications. The bromine substituent enhances reactivity for further functionalization via cross-coupling or nucleophilic substitution. This compound is particularly useful as a building block in the synthesis of bioactive molecules or advanced materials due to its unique electronic and steric properties. Its stability under harsh conditions and compatibility with diverse reaction pathways make it a versatile intermediate in organofluorine chemistry.
3-Bromophenylsulfur pentafluoride structure
672-30-0 structure
Product Name:3-Bromophenylsulfur pentafluoride
CAS No:672-30-0
MF:C6H4BrF5S
MW:283.056977272034
MDL:MFCD03425927
CID:502558
PubChem ID:2779192
Update Time:2025-10-30

3-Bromophenylsulfur pentafluoride Chemical and Physical Properties

Names and Identifiers

    • Sulfur,(3-bromophenyl)pentafluoro-, (OC-6-21)-
    • 3-Bromophenylsulfur Pentafluoride
    • (3-bromophenyl)-pentafluoro-λ<sup>6</sup>-sulfane
    • 1-Bromo-3-(pentafluorosulfanyl)benzene
    • 3-BROMOPHENYLSULPHUR PENTAFLUORIDE
    • (3-BroMophenyl)sulfur pentafluoride
    • 1-bromo-3-(pentafluoro-lambda~6~-sulfanyl)benzene
    • (3-bromophenyl)-pentafluoro-
    • 3-Bromophenylpentafluorosulfur(VI)
    • 1-Bromo-3-(pentafluorothio)benzene
    • 7886AE
    • STL554198
    • SBB054169
    • BBL100404
    • (3-bromophenyl)-pentafluoro-$l^{6}-
    • SCHEMBL3962
    • PS-11536
    • AKOS005254369
    • (3-bromophenyl)-pentafluoro-lambda6-sulfane
    • (3-bromophenyl)-pentafluoro-$l^{6}-sulfane
    • SY050853
    • AT20888
    • MFCD03425927
    • EN300-29892
    • Z295409406
    • 1-bromo-3-(pentafluoro-
    • B3866
    • A835667
    • (3-Bromophenyl)sulfur pentafluoride, technical grade
    • 1-bromo-3-(pentafluoro-lambda6-sulfanyl)benzene
    • 672-30-0
    • E?-sulfanyl)benzene
    • CS-0156868
    • DTXSID50381311
    • 1-Bromo-3-(pentafluorothio)benzene, 1-Bromo-3-(pentafluorosulphanyl)benzene
    • 1-BROMO-3-(PENTAFLUORO-??-SULFANYL)BENZENE
    • 3-Bromophenylsulfur pentafluoride
    • MDL: MFCD03425927
    • Inchi: 1S/C6H4BrF5S/c7-5-2-1-3-6(4-5)13(8,9,10,11)12/h1-4H
    • InChI Key: QRPMKEUTGAXKSD-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)S(F)(F)(F)(F)F

Computed Properties

  • Exact Mass: 281.91400
  • Monoisotopic Mass: 281.914
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1
  • XLogP3: 5.9

Experimental Properties

  • Density: 1.831 g/mL at 25 °C
  • Boiling Point: 82°C/12mmHg(lit.)
  • Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
  • Refractive Index: n20/D 1.480
  • PSA: 25.30000
  • LogP: 5.10650

3-Bromophenylsulfur pentafluoride Security Information

3-Bromophenylsulfur pentafluoride Pricemore >>

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Additional information on 3-Bromophenylsulfur pentafluoride

Introduction to 3-Bromophenylsulfur Pentafluoride (CAS No. 672-30-0)

3-Bromophenylsulfur pentafluoride, also known by its CAS registry number CAS No. 672-30-0, is a highly fluorinated organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique chemical properties, which make it a valuable intermediate in the synthesis of advanced materials and pharmaceutical compounds.

The compound exhibits unique physical and chemical properties due to the presence of multiple fluorine atoms, which contribute to its stability and reactivity in different chemical environments. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the construction of bioactive molecules with complex architectures.

3-Bromophenylsulfur pentafluoride is synthesized through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the desired product's complexity and the specific functional groups required for further reactions. Researchers have recently explored greener synthesis routes that minimize environmental impact while maintaining high yields and product quality.

In terms of applications, this compound is widely used as an intermediate in the pharmaceutical industry for the development of novel drugs targeting various diseases such as cancer, inflammation, and infectious diseases. Its ability to participate in multiple types of reactions makes it an invaluable tool for medicinal chemists seeking to diversify their compound libraries.

Beyond pharmaceutical applications, CAS No. 672-30-0 has found niche uses in agrochemicals and specialty chemicals. Its fluorinated structure imparts desirable properties such as increased bioavailability and resistance to metabolic degradation, making it suitable for use in pesticides and herbicides with enhanced efficacy.

The environmental impact of this compound has been a topic of recent research interest. Studies have focused on understanding its biodegradation pathways under different environmental conditions to ensure safe disposal practices that minimize ecological risks.

In conclusion, 3-Bromophenylsulfur pentafluoride, identified by CAS registry number CAS No. 672-30-0, continues to be a vital component in modern chemical research and development. Its versatility across multiple application domains underscores its importance as a key intermediate in contemporary chemistry.

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